Cas no 103854-56-4 (1-(quinolin-5-yl)ethan-1-one)

1-(Quinolin-5-yl)ethan-1-one is a heterocyclic aromatic compound featuring a quinoline scaffold substituted with an acetyl group at the 5-position. This structure imparts versatility in organic synthesis, particularly as a key intermediate in pharmaceuticals, agrochemicals, and material science applications. Its quinoline core offers electron-rich properties, facilitating further functionalization through electrophilic or nucleophilic reactions. The acetyl group enhances reactivity, enabling condensation, cyclization, or coupling reactions. The compound exhibits high purity and stability under standard conditions, making it suitable for precision synthesis. Its well-defined molecular architecture supports reproducible results in research and industrial processes, contributing to its utility in developing bioactive molecules and advanced materials.

1-(quinolin-5-yl)ethan-1-one structure

Product Name:1-(quinolin-5-yl)ethan-1-one

CAS No:103854-56-4

MF:C₁₁H₉NO

MW:171.195262670517

MDL:MFCD09754106

CID:125888

PubChem ID:15377496

Update Time:2025-10-15

1-(quinolin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Quinolin-5-ylethanone
- 1-(Quinolin-5-yl)ethanone
- 1-quinolin-5-yl-ethanone
- Ethanone,1-(5-quinolinyl)-
- Ketone,methyl5-quinolyl(6CI)
- 5-Acetyl-chinolin
- 5-acetylquinoline
- QC-3392
- 1-(quinolin-5-yl)ethan-1-one
- SCHEMBL827107
- AMY14204
- AKOS006326501
- YSGOYTDRBSUDIA-UHFFFAOYSA-N
- Ketone, methyl 5-quinolyl (6CI)
- CS-0030176
- W-204512
- 103854-56-4
- Ketone, methyl 5-quinolyl
- SB68036
- EN300-1709729
- 5-acetyl-quinoline
- DTXSID80572179
- CAS:103854-56-4
- MFCD09754106
- MDL： MFCD09754106
- Inchi： 1S/C11H9NO/c1-8(13)9-4-2-6-11-10(9)5-3-7-12-11/h2-7H,1H3
- InChI Key： YSGOYTDRBSUDIA-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=CC2C1=CC=CN=2

Computed Properties

Exact Mass: 171.06800
Monoisotopic Mass: 171.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96000
LogP: 2.43740

1-(quinolin-5-yl)ethan-1-one Pricemore >>

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